Synthesis of 1,3-disubstituted bicyclo[1.1.0]butanes via directed bridgehead functionalization†

Chemical Science Pub Date: 2021-04-27 DOI: 10.1039/D1SC01836A

Abstract

Bicyclo[1.1.0]butanes (BCBs) are increasingly valued as intermediates in ‘strain release’ chemistry for the synthesis of substituted four membered rings and bicyclo[1.1.1]pentanes, with applications including bioconjugation processes. Variation of the BCB bridgehead substituents can be challenging due to the inherent strain of the bicyclic scaffold, often necessitating linear syntheses of specific BCB targets. Here we report the first palladium catalyzed cross-coupling on pre-formed BCBs which enables a ‘late stage’ diversification of the bridgehead position, and the conversion of the resultant products into a range of useful small ring building blocks.

Graphical abstract: Synthesis of 1,3-disubstituted bicyclo[1.1.0]butanes via directed bridgehead functionalization
Recommended Literature
Chemical Science
Journal Name：Chemical Science
research_products